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Compound of Interest

Compound Name: Flephedrone

Cat. No.: B607461

For Immediate Implementation by Laboratory Personnel

Flephedrone (4-fluoromethcathinone or 4-FMC), a synthetic cathinone, is classified as a
Schedule | controlled substance in the United States and is subject to stringent disposal
regulations to mitigate risks of environmental contamination and diversion.[1] Adherence to the
procedural guidelines outlined below is mandatory for all researchers, scientists, and drug
development professionals handling this compound.

Chemical and Physical Properties

A comprehensive understanding of flephedrone's chemical properties is foundational to its
safe handling and disposal. The following table summarizes key quantitative data for
flephedrone and its hydrochloride salt.
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Property Value

Flephedrone Base

Chemical Formula C10H12FNO[2][3]

Molecular Weight 181.2 g/mol [2][3]

Flephedrone HCI

Chemical Formula C10H13CIFNO[2]
Molecular Weight 217.67 g/mol [2]

Melting Point 230.0 °C[4]

Appearance White crystalline powder|[5]
Solubility Water-soluble[5]

Regulatory Framework: A Dual Mandate

The disposal of flephedrone is governed by regulations from both the Drug Enforcement
Administration (DEA) and the Environmental Protection Agency (EPA). As a controlled
substance, flephedrone must be rendered "non-retrievable” in accordance with DEA
standards.[6][7] Furthermore, as a hazardous pharmaceutical waste, it is subject to EPA
regulations, which strictly prohibit disposal via sewering or flushing.[8][9]

Step-by-Step Disposal Protocol

The following protocol provides a detailed, step-by-step methodology for the proper disposal of
flephedrone.

1. Initial Assessment and Segregation:

« ldentify all materials contaminated with flephedrone, including residual drug, personal
protective equipment (PPE), and cleaning materials.

o Segregate flephedrone waste from other laboratory waste streams in a clearly labeled,
dedicated, and secure container.
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2. Selection of a DEA-Compliant Disposal Method:

There are two primary pathways for the compliant disposal of flephedrone:

o Option A: DEA-Registered Reverse Distributor:

o Engage a DEA-registered reverse distributor to manage the collection, transportation, and
destruction of the flephedrone waste.[10] This is the most straightforward method for
ensuring compliance.

o Maintain meticulous records of the transfer, including the names of the authorized
personnel involved and the quantity of waste transferred.

e Option B: On-Site Destruction:

o On-site destruction must adhere to the DEA's "non-retrievable” standard, meaning the
substance cannot be transformed back into a usable form.[7]

o Incineration: High-temperature incineration at a permitted facility is a recognized method
for achieving non-retrievable destruction.[9] Studies on the thermal degradation of
synthetic cathinones, including flephedrone, indicate that they decompose under such
conditions.[11][12]

o Chemical Denaturation: Utilize a commercially available drug deactivation and disposal
system. These systems typically employ activated carbon to adsorb and denature the
chemical structure of the controlled substance, rendering it non-retrievable.[7]

3. Documentation and Record-Keeping:

e Maintain a detailed log of all flephedrone disposal activities.

» For on-site destruction, the process must be witnessed by at least two authorized
employees.[7]

» All disposal records must be retained for a minimum of two years and be available for
inspection by the DEA.[7]
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Experimental Workflow for Disposal

The logical workflow for the proper disposal of flephedrone is illustrated in the diagram below.
This visualization outlines the decision-making process and the necessary steps to ensure

regulatory compliance and safety.
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Caption: Flephedrone Disposal Workflow Diagram
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By adhering to these rigorous disposal procedures, laboratories can ensure the safe and
compliant management of flephedrone waste, thereby protecting both personnel and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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